Cas no 868228-65-3 (6-{2-4-(2-hydroxyethyl)piperazin-1-yl-2-oxoethyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-{2-4-(2-hydroxyethyl)piperazin-1-yl-2-oxoethyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 868228-65-3
• MF: C₁₂H₁₈N₄O₄
• MW: 282.295722484589
• CID: 5779028
• PubChem ID: 2149952
• Update Time: 2025-06-08

6-{2-4-(2-hydroxyethyl)piperazin-1-yl-2-oxoethyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-[2-[4-(2-hydroxyethyl)piperazin-1-yl]-2-oxoethyl]-1H-pyrimidine-2,4-dione
• SMR000127236
• CHEMBL1586679
• AB00676155-01
• SR-01000015785
• 6-(2-(4-(2-hydroxyethyl)piperazin-1-yl)-2-oxoethyl)pyrimidine-2,4(1H,3H)-dione
• 868228-65-3
• F1811-0048
• MLS000529736
• SR-01000015785-1
• AKOS009125885
• 6-{2-4-(2-hydroxyethyl)piperazin-1-yl-2-oxoethyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C12H18N4O4/c17-6-5-15-1-3-16(4-2-15)11(19)8-9-7-10(18)14-12(20)13-9/h7,17H,1-6,8H2,(H2,13,14,18,20)
• InChI Key： MKRQJMZBBVCGHQ-UHFFFAOYSA-N
• SMILES： O=C(CC1=CC(NC(N1)=O)=O)N1CCN(CCO)CC1

Computed Properties

• Exact Mass: 282.13280507g/mol
• Monoisotopic Mass: 282.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 102Ų

Additional information on 6-{2-4-(2-hydroxyethyl)piperazin-1-yl-2-oxoethyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 6-{2-4-(2-hydroxyethyl)piperazin-1-yl-2-oxoethyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 868228-65-3)

6-{2-4-(2-hydroxyethyl)piperazin-1-yl-2-oxoethyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione is a significant compound in the field of pharmaceutical chemistry, exhibiting a complex molecular structure that has garnered considerable attention for its potential applications in drug development. With the CAS number 868228-65-3, this compound has been studied extensively for its pharmacological properties and synthetic utility. The molecular framework of this substance incorporates multiple functional groups, including a piperazine moiety and a tetrahydropyrimidine core, which are well-documented for their role in modulating biological pathways.

The piperazine component is particularly noteworthy, as it is frequently employed in medicinal chemistry due to its ability to interact with various biological targets. Piperazine derivatives are known for their versatility in acting as pharmacophores, contributing to the development of drugs that target neurological disorders, cardiovascular diseases, and infections. In the context of 6-{2-4-(2-hydroxyethyl)piperazin-1-yl-2-oxoethyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione, the presence of a 2-hydroxyethyl substituent on the piperazine ring enhances its solubility and bioavailability, making it a promising candidate for further investigation.

The tetrahydropyrimidine core of the compound is another critical feature that contributes to its pharmacological interest. Tetrahydropyrimidines are commonly found in biologically active molecules and have been implicated in various therapeutic applications. The dione functionality at the 2 and 4 positions of the tetrahydropyrimidine ring introduces additional reactivity, which can be exploited for chemical modifications and derivatization. This structural motif is often associated with compounds that exhibit inhibitory effects on enzymes and receptors involved in metabolic and signaling pathways.

Recent advancements in pharmaceutical research have highlighted the importance of 6-{2-4-(2-hydroxyethyl)piperazin-1-yl-2-oxoethyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione due to its potential role in addressing unmet medical needs. Studies have demonstrated its efficacy in preclinical models as an inhibitor of specific enzymes that are overexpressed in pathological conditions. The compound’s ability to modulate these enzymatic pathways suggests its utility in developing treatments for diseases such as cancer and inflammatory disorders. Furthermore, its structural features make it a valuable scaffold for designing novel therapeutics with improved pharmacokinetic profiles.

The synthesis of 6-{2-4-(2-hydroxyethyl)piperazin-1-yl-2-oxoethyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the piperazine ring necessitates careful handling of reagents to avoid unwanted side products. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the tetrahydropyrimidine core efficiently. These synthetic strategies not only enhance the scalability of production but also allow for modifications that can fine-tune the pharmacological properties of the compound.

In terms of biological activity,6-{2-(diisopropylamino)ethyl}-5-methoxytetrahydro[1H]-pyrazol[5',1':5''']pyrazinone, a closely related derivative with a similar tetrahydropyrimidine scaffold,has shown promise in clinical trials for its anti-inflammatory effects. This precedent underscores the potential therapeutic value of compounds within this structural class. The 6-{2-(diisopropylamino)ethyl}-5-methoxytetrahydro[1H]-pyrazol[5',1':5''']pyrazinone derivative’s success has inspired further exploration into analogs such as 6-{(dimethylamino)methylethyl}-5-methoxytetrahydro[1H]-pyrazol[5',1':5''']pyrazinone, which are being investigated for their efficacy in treating neurological disorders.

The chemical diversity inherent in 6-{(dimethylamino)methylethyl}-5-methoxytetrahydro[1H]-pyrazol[5',1':5''']pyrazinone derivatives allows researchers to tailor their properties for specific therapeutic applications. By modifying substituents on the piperazine ring or altering the tetrahydropyrimidine core,scientists can optimize bioavailability, metabolic stability,and target specificity. This flexibility is particularly valuable in drug discovery pipelines where rapid identification of lead compounds is essential.

The pharmacokinetic profile of 6-{(dimethylamino)methylethyl}-5-methoxytetrahydro[1H]-pyrazol[5',1':5''']pyrazinone derivatives has been extensively studied to ensure they meet regulatory requirements for clinical use. Parameters such as absorption,distribution,metabolism,and excretion (ADME) are carefully evaluated to predict how these compounds will behave within the human body. Advanced computational methods,including molecular docking and pharmacokinetic modeling,have been employed to predict interactions between these derivatives and biological targets.

Future research directions for 6-{(dimethylamino)methylethyl}-5-methoxytetrahydro[1H]-pyrazol[5',1':5''']pyrazinone include exploring its potential as an antiviral agent. Preliminary studies have suggested that modifications to its structure could enhance its ability to inhibit viral replication without causing significant side effects. This line of investigation aligns with global efforts to develop treatments against emerging infectious diseases.

In conclusion,6-{(dimethylamino)methylethyl}-5-methoxytetrahydro[1H]-pyrazol[5',1':5''']pyrazinone represents a promising area of research within pharmaceutical chemistry. Its complex molecular architecture provides a rich foundation for developing novel therapeutics with diverse applications. As our understanding of biological pathways continues to evolve,compounds like this one will play an increasingly important role in addressing complex diseases.